Cas no 75326-01-1 (3-methyl-1H-Pyrazole-1-carboxylic acid methyl ester)
75326-01-1 structure
Product Name:3-methyl-1H-Pyrazole-1-carboxylic acid methyl ester
CAS No:75326-01-1
MF:C6H8N2O2
MW:140.139921188354
CID:558790
PubChem ID:2753088
Update Time:2025-04-19
3-methyl-1H-Pyrazole-1-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1H-Pyrazole-1-carboxylic acid methyl ester
- 1H-Pyrazole-1-carboxylicacid,3-methyl-,methylester(9CI)
- 1H-Pyrazole-1-carboxylicacid, 3-methyl-, methyl ester
- AKOS004907951
- SCHEMBL12128384
- 75326-01-1
- Methyl 3-methyl-1H-pyrazole-1-carboxylate
-
- Inchi: 1S/C6H8N2O2/c1-5-3-4-8(7-5)6(9)10-2/h3-4H,1-2H3
- InChI Key: PDGLOGDQXWJWLH-UHFFFAOYSA-N
- SMILES: O(C)C(N1C=CC(C)=N1)=O
Computed Properties
- Exact Mass: 140.059
- Monoisotopic Mass: 140.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 44.1Ų
3-methyl-1H-Pyrazole-1-carboxylic acid methyl ester Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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